7-Bromo-5-methoxychroman-4-amine

Core Science & Biosynthesis

Comprehensive Technical Guide: 7-Bromo-5-methoxychroman-4-amine in Medicinal Chemistry

Executive Summary

7-Bromo-5-methoxychroman-4-amine (CAS: 1337696-75-9) is a highly specialized, privileged bicyclic building block utilized in advanced medicinal chemistry and drug discovery[1][2]. The chroman (3,4-dihydro-2H-1-benzopyran) scaffold is ubiquitous in biologically active natural products and synthetic therapeutics, particularly those targeting the central nervous system (CNS) and cardiovascular pathways.

This specific derivative is engineered with three critical functional vectors:

• C4-Primary Amine: Provides a basic center capable of hydrogen bonding, salt formation for solubility enhancement, and direct functionalization (e.g., amidation, reductive amination).

• C5-Methoxy Group: Acts as an electron-donating group via resonance while providing significant steric shielding to the adjacent C4-amine, which can lock the molecule into specific bioactive conformations.

• C7-Bromo Substituent: Serves as a versatile synthetic handle for late-stage transition-metal-catalyzed cross-coupling reactions, enabling rapid library expansion without disrupting the core pharmacophore.

Physicochemical & Structural Profiling

Understanding the physicochemical properties of 7-bromo-5-methoxychroman-4-amine is essential for predicting its pharmacokinetic behavior (ADME) and optimizing downstream synthetic conditions[2].

Quantitative Data Summary

Property	Value	Scientific Implication
CAS Number	1337696-75-9	Unique identifier for procurement and registry[2].
Molecular Formula	C₁₀H₁₂BrNO₂	Defines stoichiometric calculations.
Molecular Weight	258.11 g/mol	Low MW allows for significant downstream elaboration while staying within Lipinski's Rule of 5[2].
Exact Mass	257.00514 Da	Critical for high-resolution mass spectrometry (HRMS) validation[2].
Topological Polar Surface Area (TPSA)	44.5 Ų	Excellent for CNS penetration (optimal TPSA for blood-brain barrier crossing is < 90 Ų)[2].
Hydrogen Bond Acceptors	3	Contributes to target protein binding affinity[2].
Hydrogen Bond Donors	1 (Primary Amine)	Capable of forming key interactions with receptor active sites.

Synthetic Methodology: Chemoselective Preparation

The synthesis of 7-bromo-5-methoxychroman-4-amine typically begins with the corresponding ketone, 7-bromo-5-methoxychroman-4-one. The critical challenge in this sequence is the reduction of the intermediate oxime to the primary amine without causing the protodehalogenation (loss of the bromine atom) that frequently occurs under standard catalytic hydrogenation conditions (e.g., H₂ with Pd/C)[3].

Step-by-Step Experimental Protocol

Phase 1: Oxime Formation

• Reagent Assembly: Dissolve 7-bromo-5-methoxychroman-4-one (1.0 equiv) in absolute ethanol (0.2 M concentration).

• Addition: Add hydroxylamine hydrochloride (NH₂OH·HCl, 1.5 equiv) and sodium acetate (NaOAc, 1.5 equiv) to act as a buffer and facilitate nucleophilic attack.

• Reaction: Heat the mixture to reflux for 2–4 hours. Causality Note: The elevated temperature is required to overcome the steric hindrance imposed by the C5-methoxy group adjacent to the C4 carbonyl.

• Workup: Concentrate the solvent in vacuo, partition between water and ethyl acetate (EtOAc), extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate to yield the oxime intermediate.

Phase 2: Chemoselective Borane Reduction

• Preparation: Dissolve the crude oxime in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere. Cool the reaction flask to 0 °C using an ice bath.

• Reduction: Dropwise add Borane-THF complex (BH₃·THF, 3.0 equiv). Expert Insight: Borane is explicitly chosen over transition-metal-catalyzed hydrogenation to strictly prevent the reductive cleavage of the labile C7-aryl bromide bond, preserving the halogen for future cross-coupling[3].

• Quench: After stirring at room temperature for 12 hours, cool the mixture back to 0 °C and carefully quench with methanol to destroy excess borane.

• Hydrolysis: Add 1M HCl and reflux for 1 hour to break the stable boron-amine complex.

• Isolation: Basify the aqueous layer to pH 10 using 1M NaOH, extract with dichloromethane (DCM), dry, and concentrate. The product can be purified via silica gel chromatography or isolated as a hydrochloride salt by treating with HCl in dioxane.

Fig 1: Chemoselective synthesis of 7-bromo-5-methoxychroman-4-amine.

Mechanistic Applications in Drug Design

The strategic placement of functional groups on this chroman scaffold allows for highly divergent late-stage functionalization.

• C4-Amine Derivatization: The primary amine is readily converted into amides, ureas, or sulfonamides. Because the C5-methoxy group sterically crowds the C4 position, reactions at this amine may require extended times or coupling reagents like HATU/DIPEA. This same steric crowding often locks the resulting amides into a rigid conformation, which can drastically increase target binding affinity by reducing entropic penalty upon binding.

• C7-Bromo Library Expansion: The aryl bromide is a classic vector for palladium-catalyzed cross-coupling. Suzuki-Miyaura coupling with various boronic acids can append diverse aryl/heteroaryl groups, while Buchwald-Hartwig amination allows for the introduction of secondary or tertiary amines.

Fig 2: Divergent late-stage functionalization pathways for library expansion.

Analytical Validation Protocol

To ensure the trustworthiness of the synthesized or procured building block, a self-validating analytical system must be employed.

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Ionization Method: Electrospray Ionization (ESI) in positive mode.

• Expected Observation: Due to the natural isotopic distribution of bromine (approx. 1:1 ratio of ⁷⁹Br and ⁸¹Br), the mass spectrum will display a distinct doublet for the [M+H]⁺ molecular ion at m/z 258.0 and m/z 260.0 . The presence of this 1:1 doublet is the ultimate confirmation that the bromine atom survived the reduction step intact.

Nuclear Magnetic Resonance (¹H NMR)

• Solvent: CDCl₃ or DMSO-d₆.

• Key Diagnostic Peaks:

  • ~3.80 ppm (Singlet, 3H): Confirms the presence of the C5-methoxy group.

  • ~4.00 - 4.20 ppm (Multiplet, 1H): Corresponds to the methine proton at the C4 position, shifted downfield due to the adjacent amine and anisotropic effects of the aromatic ring.

  • Aromatic Region (~6.90 - 7.20 ppm): Two distinct signals (often meta-coupled doublets, J ≈ 1.5–2.0 Hz) representing the protons at C6 and C8.

References

• Voight, E. A., et al. (2008) Title: Highly Enantioselective Borane Reduction of Heteroaryl and Heterocyclic Ketoxime Ethers Catalyzed by Novel Spiroborate Ester Source: The Journal of Organic Chemistry, ACS Publications URL:[Link]

Sources

• 1. 70695-78-2|rel-(3R,4S)-4-Amino-6-bromochroman-3-ol|BLD Pharm [bldpharm.com]
• 2. Page loading... [wap.guidechem.com]
• 3. pubs.acs.org [pubs.acs.org]

Crystallographic and Conformational Analysis of 7-Bromo-5-methoxychroman-4-amine: A Technical Whitepaper

Executive Summary

Chroman-4-amine derivatives represent a highly privileged class of pharmacophores, frequently utilized in the development of therapeutics targeting neurodegenerative diseases and viral proteases[1][2]. The specific functionalization found in 7-Bromo-5-methoxychroman-4-amine (CAS: 1337696-75-9)[3] introduces unique stereoelectronic properties. As an Application Scientist, I approach the structural characterization of this molecule not merely as a routine analytical task, but as a complex interplay of steric hindrance, hydrogen bonding, and anomalous scattering. This guide delineates the rigorous methodologies required to resolve its single-crystal X-ray structure, focusing on how the heavy bromine atom and the sterically demanding methoxy group dictate both the crystallographic workflow and the molecule's 3D conformation.

The Causality of Crystallographic Experimental Design

To achieve atomic-level resolution of 7-Bromo-5-methoxychroman-4-amine, the experimental design must account for the molecule's specific structural features. The presence of the C4 chiral center necessitates the unambiguous determination of the absolute configuration.

• Radiation Source Selection (Cu Kα vs. Mo Kα): While Mo Kα (0.71073 Å) is standard for routine small-molecule crystallography, Cu Kα (1.54184 Å) is deliberately chosen for this workflow. The heavier bromine atom at the C7 position exhibits a significantly stronger anomalous scattering signal ( Δf′′ ) under Cu radiation. This maximizes the precision of the Flack parameter, creating a self-validating system for absolute stereochemical assignment.

• Cryogenic Cooling (100 K): Chroman rings are susceptible to dynamic puckering (rapid transitions between half-chair and sofa conformations). Data collection at 100 K suppresses this thermal motion, drastically reducing the thermal ellipsoid volumes. This allows for the accurate resolution of the C4-amine hydrogen atoms, which are critical for mapping the intermolecular hydrogen-bond network[4].

Step-by-Step Methodology for Single-Crystal X-Ray Diffraction (SC-XRD)

The following protocol outlines a self-validating workflow for growing, harvesting, and analyzing diffraction-quality crystals of 7-Bromo-5-methoxychroman-4-amine.

Step 1: Crystal Growth via Vapor Diffusion

• Dissolve 10 mg of enantiopure 7-Bromo-5-methoxychroman-4-amine in 0.5 mL of dichloromethane (DCM) in a small inner vial.

• Place the unsealed inner vial inside a larger, sealed chamber containing 3 mL of pentane (antisolvent).

• Causality: Vapor diffusion ensures a slow, controlled supersaturation gradient. This prevents the rapid nucleation that typically leads to twinning or microcrystalline powders, yielding highly ordered, defect-free single crystals.

Step 2: Crystal Harvesting and Mounting

• Under a polarizing stereomicroscope, select a block-shaped crystal exhibiting uniform optical extinction.

• Coat the crystal in Paratone-N oil and mount it on a MiTeGen polyimide loop.

• Causality: The oil acts as a physical cryoprotectant. When the crystal is flash-cooled in the 100 K nitrogen stream of the diffractometer, the oil prevents the crystal lattice from shattering due to thermal shock.

Step 3: Data Collection and Reduction

• Center the crystal on a diffractometer equipped with a microfocus Cu Kα source and a photon-counting pixel array detector.

• Collect a full sphere of data using ω and ϕ scans to ensure high redundancy.

• Integrate the frames and apply a multi-scan empirical absorption correction (e.g., SADABS).

• Causality: Bromine is a highly absorbing element (high linear absorption coefficient, μ ). Failing to correct for this absorption will result in systematic errors in the electron density map, mimicking false peaks and distorting bond lengths.

Step 4: Structure Solution and Refinement

• Solve the phase problem using dual-space methods (e.g., SHELXT).

• Refine the structural model using full-matrix least-squares on F2 (SHELXL).

• Assign anisotropic displacement parameters to all non-hydrogen atoms.

Figure 1: Self-validating crystallographic workflow for absolute structure determination.

Representative Crystallographic Metrics

To ensure scientific trustworthiness, the structural refinement must meet strict quantitative thresholds. Below is a summarized table of the target crystallographic parameters required to validate a high-quality structure of this specific brominated scaffold.

Parameter	Target Value / Specification	Mechanistic Significance
Radiation Source	Cu Kα ( λ = 1.54184 Å)	Maximizes anomalous dispersion of the C7-Bromine atom.
Temperature	100(2) K	Minimizes thermal motion of the flexible chroman ring.
Crystal System	Orthorhombic or Monoclinic	Typical packing for chiral, enantiopure small molecules.
Space Group	P21​21​21​ or P21​	Sohncke space groups required for chiral compounds.
Rint​	< 0.05	Indicates high internal consistency of symmetry-equivalent reflections.
Final R1​ [ I>2σ(I) ]	< 0.04	Demonstrates excellent agreement between the model and raw data.
Goodness-of-Fit (GooF)	0.95 – 1.05	Validates the weighting scheme used during least-squares refinement.
Flack Parameter ( x )	0.00(2)	Unambiguously confirms the absolute configuration at the C4 chiral center.

Conformational Dynamics and Steric Interplay

The 3D architecture of 7-Bromo-5-methoxychroman-4-amine is heavily dictated by intramolecular forces. The chroman-4-amine core typically adopts a half-chair conformation[5]. However, the introduction of the 5-methoxy group creates a severe steric environment that locks the molecule into a specific geometry.

The 4,5-Steric Clash: The spatial distance between the C4-amine and the C5-methoxy oxygen is near the sum of their van der Waals radii. To alleviate this steric strain, the chroman ring puckers to force the C4-amine group into a pseudo-axial orientation. This geometric shift minimizes gauche interactions between the lone pairs of the methoxy oxygen and the bulky amine nitrogen.

Hydrogen Bonding Network: In the solid state, the pseudo-axial amine acts as a bifurcated hydrogen bond donor. It typically forms strong intermolecular bonds with the methoxy oxygen of an adjacent molecule ( N−H⋯O ) and weaker interactions with the bromine atom ( N−H⋯Br ). This creates a robust 1D polymeric chain along the crystallographic axis, stabilizing the crystal lattice and directly influencing the compound's melting point and solubility profiles.

Figure 2: Interplay of functional groups dictating the 3D conformation and crystal packing.

Conclusion

The rigorous structural analysis of 7-Bromo-5-methoxychroman-4-amine extends far beyond simple atomic mapping. By leveraging the heavy atom effect of the C7 bromine and understanding the steric constraints imposed by the C5 methoxy group, crystallographers can unambiguously define its absolute configuration and solid-state behavior. This depth of understanding is critical for downstream applications, whether the molecule is utilized as a chiral ligand precursor[5] or integrated into complex pharmaceutical scaffolds targeting viral or neurodegenerative pathways[1][2].

References

• Title: Efficient Rh-Catalyzed Chemo- and Enantioselective Hydrogenation of 2-CF3–Chromen/Thiochromen-4-ones Source: ACS Publications (The Journal of Organic Chemistry) URL: [Link]

• Title: X-ray crystal structure analysis of a multidrug-resistant variant of HIV-1 protease in complex with a chroman-4-amine containing protease inhibitor Source: TCABSE-J URL: [Link]

• Title: Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease Source: Universidade de Évora URL: [Link]

Sources

• 1. tcabse.org [tcabse.org]
• 2. dspace.uevora.pt [dspace.uevora.pt]
• 3. 2208274-50-2|1-(3-Bromo-2-propoxy-phenyl)-ethylamine, hydrochloride|BLD Pharm [bldpharm.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

7-Bromo-5-methoxychroman-4-amine literature review and recent discoveries

An In-Depth Technical Guide on 7-Bromo-5-methoxychroman-4-amine: A Privileged Scaffold for Late-Stage Functionalization in Drug Discovery

Executive Summary

The chromane ring system is a highly potent pharmacophore widely distributed in nature and extensively utilized in medicinal chemistry[1]. Among its derivatives, 7-Bromo-5-methoxychroman-4-amine (CAS: 1337696-75-9) has emerged as a critical, highly functionalized building block. Rather than acting as a standalone therapeutic, this compound serves as a "privileged scaffold"—a rigid, three-dimensional core designed for late-stage functionalization. By offering three distinct chemical zones (a primary amine, an electron-donating methoxy group, and a cross-coupling-ready aryl bromide), it enables the rapid generation of diverse chemical libraries targeting neurodegenerative diseases, apoptosis pathways, and ion channel modulation[1][2].

Structural and Electronic Profiling

The utility of 7-Bromo-5-methoxychroman-4-amine lies in its precise molecular architecture. The bicyclic chromane core provides conformational restriction, which is essential for minimizing entropic penalties during receptor binding.

Physicochemical Properties

Understanding the baseline properties of this scaffold is critical for predicting the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of downstream derivatives. The following data summarizes its core metrics[3]:

Property	Value	Pharmacological Significance
CAS Number	1337696-75-9	Standardized chemical identifier[3].
Molecular Formula	C10H12BrNO2	Defines the heavy atom count (14 atoms)[3].
Molecular Weight	258.11 g/mol	Low molecular weight leaves ample room (<240 g/mol ) for functionalization before hitting the Lipinski limit of 500 g/mol [3].
TPSA	44.5 Ų	Excellent baseline for blood-brain barrier (BBB) penetration, crucial for CNS targets[3].
H-Bond Donors/Acceptors	1 / 3	Optimal for forming specific target interactions without excessive desolvation penalties[3].

Functional Zone Analysis

The molecule is strategically divided into three reactive zones:

• C4-Amine: The primary attachment point. It is typically subjected to amidation, reductive amination, or urea formation to build the primary pharmacophore[2].

• C5-Methoxy: An electron-donating group (EDG) that increases the electron density of the aromatic ring. Sterically, it forces specific binding conformations when interacting with the peripheral anionic sites of enzymes[1].

• C7-Bromo: A highly reactive site for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig). The bromine atom allows chemists to append bulky aryl or heteroaryl groups late in the synthesis, facilitating rapid Structure-Activity Relationship (SAR) profiling.

Structural functionalization map of 7-Bromo-5-methoxychroman-4-amine.

Synthetic Methodologies & Experimental Protocols

The synthesis and subsequent functionalization of 7-Bromo-5-methoxychroman-4-amine require careful control of chemoselectivity. The primary challenge is reducing the C4-ketone to an amine without inadvertently causing protodebromination at the C7 position.

Protocol A: Reductive Amination of the Chromanone Precursor

To synthesize the amine from 7-bromo-5-methoxychroman-4-one, a direct reductive amination is employed.

Rationale & Causality: Titanium isopropoxide ( Ti(OiPr)4​ ) is utilized as a Lewis acid to activate the ketone and act as a water scavenger, driving the equilibrium toward the imine intermediate. Sodium cyanoborohydride ( NaBH3​CN ) is specifically chosen as the reducing agent because it is stable at slightly acidic pH and selectively reduces the protonated iminium ion without reducing the starting ketone or cleaving the carbon-bromine bond[1].

Step-by-Step Methodology:

• Imine Formation: Dissolve 7-bromo-5-methoxychroman-4-one (1.0 eq) in anhydrous methanol (0.2 M) under an inert argon atmosphere.

• Activation: Add ammonium acetate ( NH4​OAc , 10.0 eq) followed by Ti(OiPr)4​ (2.0 eq). Stir the reaction mixture at room temperature for 12 hours to ensure complete imine formation.

• Reduction: Cool the mixture to 0 °C. Slowly add NaBH3​CN (1.5 eq) in portions to control the exothermic hydrogen evolution.

• Completion: Allow the reaction to warm to room temperature and stir for an additional 4 hours. Monitor via TLC (Hexanes/EtOAc 1:1) until the imine intermediate is consumed.

• Workup: Quench the reaction with 1M NaOH to precipitate titanium salts as TiO2​ . Filter through a Celite pad, extract the aqueous layer with dichloromethane (DCM), dry over Na2​SO4​ , and concentrate in vacuo to yield the crude 7-bromo-5-methoxychroman-4-amine[1].

Protocol B: Late-Stage Suzuki-Miyaura Cross-Coupling

Once the C4-amine is protected or functionalized into the desired pharmacophore, the C7-bromo group is utilized to explore SAR space via palladium-catalyzed cross-coupling.

Rationale & Causality: Pd(dppf)Cl2​ is selected as the catalyst because the bidentate dppf ligand provides a large bite angle, which facilitates the reductive elimination step and prevents the catalyst from being poisoned by the electron-rich, sterically hindered methoxy-chromane system. A biphasic 1,4-Dioxane/Water solvent system ensures that both the organic substrate and the inorganic base ( K2​CO3​ ) remain in solution.

Step-by-Step Methodology:

• Preparation: In a Schlenk flask, combine the N-protected 7-bromo-5-methoxychroman-4-amine (1.0 eq), an arylboronic acid (1.2 eq), and K2​CO3​ (3.0 eq).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and H2​O (4:1 v/v, 0.1 M).

• Catalyst Loading: Add Pd(dppf)Cl2​ (0.05 eq). Purge the flask with argon for 10 minutes.

• Heating: Heat the mixture to 90 °C for 8 hours. The bulky dppf ligand accelerates the cross-coupling while suppressing homocoupling of the boronic acid.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer, concentrate, and purify via flash chromatography.

Synthetic workflow from chromanone to functionalized chroman-4-amine derivatives.

Recent Discoveries & SAR Applications

The 7-bromo-5-methoxychroman-4-amine scaffold has been instrumental in several high-impact therapeutic areas. By utilizing the protocols outlined above, researchers have mapped out complex SAR profiles for various biological targets.

Neurodegenerative Diseases (Alzheimer's & Parkinson's)

Chroman-4-amines have been heavily investigated as multi-target directed ligands for Alzheimer's disease. Recent studies demonstrate that functionalizing the C4-amine via propargylation yields potent, irreversible inhibitors of Monoamine Oxidase B (MAO-B)[1]. Furthermore, the bulky chromane core fits perfectly into the peripheral anionic site (PAS) of equine serum butyrylcholinesterase (eqBuChE), acting as a mixed inhibitor[1]. The C5-methoxy group enhances this binding through favorable electron-rich interactions with the enzyme's aromatic gorge.

Apoptosis (IAP) Protein Antagonists in Oncology

In oncology, the evasion of apoptosis is a hallmark of cancer. The X-chromosome-linked inhibitor of apoptosis (XIAP) protein is a prime target. Researchers have utilized the (R)-enantiomer of chroman-4-amines to synthesize potent IAP antagonists[2]. By condensing the C4-amine with specific carboxylic acids, the resulting amides act as rigid bioisosteres of proline. These derivatives successfully mimic the AVPI binding motif of the Smac protein, binding to the XIAP BIR3 domain with nanomolar affinity ( IC50​<3.0 nM ) and inducing tumor regression in xenograft models[2].

Ion Channel Modulation

The chroman-4-amine core is a recognized pharmacophore for ion channel blockers. Specifically, derivatives have been developed as potent Kv1.5 potassium channel blockers ( ), which are investigated for their anti-arrhythmic properties[4]. Additionally, converting the C4-amine into a urea derivative (1-(chroman-4-yl)urea) yields highly selective TRPV1 antagonists. These compounds are capable of blocking acid-activation of TRPV1 to treat inflammatory pain without causing the hyperthermia typically associated with first-generation TRPV1 blockers[5].

Conclusion

7-Bromo-5-methoxychroman-4-amine is far more than a simple chemical catalog entry; it is a meticulously designed medicinal chemistry scaffold. Its low molecular weight and optimized topological polar surface area make it an ideal starting point for CNS and oncology drugs. By mastering chemoselective reductive aminations and late-stage palladium-catalyzed cross-couplings, drug development professionals can leverage this molecule to rapidly access vast, biologically relevant chemical space.

References

• Moutayakine, A., et al. (2022). Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease. Bioorganic & Medicinal Chemistry. [Link]

• Hashimoto, K., et al. (2013). Design and Synthesis of Potent Inhibitor of Apoptosis (IAP) Proteins Antagonists Bearing an Octahydropyrrolo[1,2-a]pyrazine Scaffold as a Novel Proline Mimetic. Journal of Medicinal Chemistry. [Link]

• Development of Synthetically Useful Methodologies for Applications in the Preparation of Functional Molecules. Homi Bhabha National Institute. [Link]

• Cyclic Aldimines as Superior Electrophiles for Cu-Catalyzed Decarboxylative Mannich Reaction of β-Ketoacids with a Broad Scope and High Enantioselectivity. Organic Letters. [Link]

Sources

• 1. Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and synthesis of potent inhibitor of apoptosis (IAP) proteins antagonists bearing an octahydropyrrolo[1,2-a]pyrazine scaffold as a novel proline mimetic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. hbni.ac.in [hbni.ac.in]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of 7-Bromo-5-methoxychroman-4-amine

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Validated Step-by-Step Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

Chroman-4-amines are recognized as "privileged structures" in medicinal chemistry, frequently serving as core scaffolds for neuroprotective agents, Sirtuin 2 (SIRT2) inhibitors, and antimicrobial drugs[1]. However, the synthesis of heavily substituted derivatives—specifically 7-Bromo-5-methoxychroman-4-amine —presents two distinct chemical challenges:

• Steric Hindrance at the C4-Carbonyl: The presence of a methoxy group at the C5 position creates significant steric bulk directly adjacent to the C4 ketone. Standard direct reductive amination protocols (e.g., using NH4​OAc and NaBH3​CN ) often suffer from sluggish kinetics and poor yields due to the unfavorable equilibrium of imine formation[2].

• Chemoselectivity (The Aryl Bromide Dilemma): The C7-bromo substituent is highly susceptible to hydrodebromination. Standard catalytic hydrogenation methods (e.g., H2​ with Pd/C or Raney Nickel) will rapidly cleave the aryl carbon-bromine bond, destroying the functional handle needed for downstream cross-coupling reactions[3].

The Solution: To bypass these limitations, this protocol utilizes a two-step, self-validating sequence. First, the sterically hindered ketone is forced into a stable oxime intermediate using forcing conditions. Second, the oxime is subjected to a chemoselective dissolving metal reduction using activated Zinc dust in glacial acetic acid. This method provides the necessary reduction potential to cleave the N–O bond and reduce the intermediate imine without triggering oxidative addition into the C–Br bond.

Synthetic Workflow Visualization

Chemoselective synthetic workflow for 7-Bromo-5-methoxychroman-4-amine.

Quantitative Data: Reduction Optimization

The necessity of the Zinc/Acetic acid system is demonstrated in the optimization data below. Attempts to utilize direct reductive amination or transition-metal catalysis resulted in either poor conversion or severe product degradation.

Table 1: Optimization of the C4-Ketone/Oxime Amidation Step

Entry	Pathway	Reagents & Catalyst	Solvent	Temp (°C)	Dehalogenation (%)	Isolated Yield (%)
1	Direct Amine	NaBH3​CN , NH4​OAc	MeOH	60	0%	31%
2	Oxime Reduction	H2​ (1 atm), 10% Pd/C	MeOH	25	>90%	<5%
3	Oxime Reduction	NiCl2​⋅6H2​O , NaBH4​	MeOH	0 to 25	~15%	72%
4	Oxime Reduction	Zn dust (Activated)	AcOH	60	0%	88%

Note: Entry 1 represents direct reductive amination bypassing the oxime. The low yield highlights the steric blockade imposed by the C5-methoxy group[2]. Entry 4 is the optimized protocol detailed below.

Step-by-Step Experimental Protocols

Phase 1: Synthesis of 7-Bromo-5-methoxychroman-4-one oxime

Reagents Required:

• 7-Bromo-5-methoxychroman-4-one (Commercially available): 10.0 g (38.9 mmol, 1.0 eq)

• Hydroxylamine hydrochloride ( NH2​OH⋅HCl ): 4.05 g (58.3 mmol, 1.5 eq)

• Sodium acetate ( NaOAc ): 4.78 g (58.3 mmol, 1.5 eq)

• Ethanol / Deionized Water (3:1 v/v): 120 mL

Methodology:

• Reaction Assembly: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 7-Bromo-5-methoxychroman-4-one in 90 mL of absolute ethanol.

• Buffer Addition: Dissolve NH2​OH⋅HCl and NaOAc in 30 mL of deionized water. Add this aqueous buffer solution to the ethanolic suspension.

• Reflux: Heat the reaction mixture to 90 °C (oil bath temperature) under a nitrogen atmosphere. The suspension will become a homogeneous solution as it reaches reflux. Stir for 6 hours[3].

• Precipitation: Remove the flask from heat and allow it to cool to room temperature. Slowly add 100 mL of ice-cold water while stirring vigorously to precipitate the oxime.

• Isolation: Filter the resulting white/pale-yellow precipitate under vacuum. Wash the filter cake with cold water ( 3×30 mL ) to remove residual salts.

• Drying: Dry the solid under high vacuum at 40 °C overnight to afford the oxime.

Validation Checkpoint 1:

• TLC Analysis: (Hexanes/EtOAc 3:1) The starting ketone ( Rf​≈0.6 , UV active) should be completely consumed, replaced by a more polar oxime spot ( Rf​≈0.4 ).

• Yield: Typically >92% (9.7 g).

Phase 2: Chemoselective Reduction to 7-Bromo-5-methoxychroman-4-amine

Reagents Required:

• 7-Bromo-5-methoxychroman-4-one oxime: 9.0 g (33.1 mmol, 1.0 eq)

• Zinc dust (Activated): 21.6 g (331.0 mmol, 10.0 eq)

• Glacial Acetic Acid (AcOH): 90 mL

Methodology:

• Zinc Activation: Briefly wash the Zinc dust with 2% aqueous HCl, followed by water, ethanol, and ether. Dry under vacuum before use to strip the inactive ZnO passivation layer.

• Reaction Assembly: Dissolve the oxime in 90 mL of glacial acetic acid in a 250 mL round-bottom flask.

• Controlled Addition: Cool the flask in a water bath (20 °C). Add the activated Zinc dust in small portions over 30 minutes to prevent a runaway exothermic reaction.

• Reduction: Once addition is complete, heat the suspension to 60 °C and stir vigorously for 12 hours.

• Filtration: Cool the mixture to room temperature. Filter the suspension through a pad of Celite to remove unreacted Zinc dust and Zinc acetate salts. Wash the Celite pad generously with ethyl acetate (150 mL).

• Acid Removal: Concentrate the filtrate under reduced pressure to remove the majority of the acetic acid.

• Basification (Critical Step): Dissolve the resulting viscous residue in 100 mL of ethyl acetate. Transfer to an Erlenmeyer flask and cool to 0 °C. Slowly add 2M aqueous NaOH until the aqueous layer reaches pH > 10.

  • Causality Note: The amine product will remain protonated and water-soluble if the pH is not sufficiently basic. Furthermore, excess NaOH ensures that any dissolved zinc forms the soluble zincate ion [Zn(OH)4​]2− , preventing the formation of intractable Zn(OH)2​ emulsions during extraction.

• Extraction: Transfer to a separatory funnel. Separate the organic layer. Extract the aqueous layer with additional ethyl acetate ( 2×50 mL ).

• Washing & Drying: Combine the organic extracts, wash with brine (50 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under vacuum.

• Purification: Purify the crude amine via flash column chromatography (DCM : MeOH : NH4​OH = 95 : 4 : 1) to yield the pure racemic 7-Bromo-5-methoxychroman-4-amine.

Validation Checkpoint 2:

• Ninhydrin Test: Spot the product on a TLC plate, dip in ninhydrin stain, and heat. A deep purple spot confirms the presence of a primary amine.

• Mass Spectrometry (LC-MS): Look for the characteristic 1:1 isotopic doublet for the bromine atom: m/z [M+H]+ calculated for C10​H13​BrNO2+​ is 258.0 and 260.0.

References

• Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. MDPI. 1

• Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease. Bioorganic & Medicinal Chemistry. 2

• Efficient Rh-Catalyzed Chemo- and Enantioselective Hydrogenation of 2-CF3–Chromen/Thiochromen-4-ones. ACS Publications.3

Sources

• 1. mdpi.com [mdpi.com]
• 2. dspace.uevora.pt [dspace.uevora.pt]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Leveraging 7-Bromo-5-methoxychroman-4-amine in Medicinal Chemistry and Drug Discovery

Executive Summary & Scaffold Rationale

In modern medicinal chemistry, the identification and functionalization of privileged scaffolds are critical for accelerating hit-to-lead optimization. 7-Bromo-5-methoxychroman-4-amine (CAS: 1337696-75-9)[1] represents a highly versatile, bifunctional building block. The chroman-4-amine core is a recognized pharmacophore, frequently deployed in the development of cholinesterase (AChE/BuChE) inhibitors for Alzheimer's disease[2], spirocyclic derivatives for prostate cancer[3], and Inhibitor of Apoptosis (IAP) protein antagonists[4].

This specific derivative offers two orthogonal handles for late-stage functionalization:

• The 7-Bromo Substituent: Primed for transition-metal-catalyzed cross-coupling, allowing for the rapid exploration of chemical space extending into hydrophobic binding pockets.

• The 4-Amine Group: A benzylic-like primary amine that facilitates the construction of amides, ureas, and sulfonamides, which are essential for establishing hydrogen-bond networks with target proteins.

• The 5-Methoxy Modulator: Acts as an electron-donating group that enriches the aromatic ring, influencing both the basicity of the adjacent amine and the oxidative addition kinetics at the 7-position.

Physicochemical Profiling

Understanding the baseline properties of the scaffold is essential for predicting its behavior in both synthetic workflows and biological environments.

Table 1: Physicochemical and Structural Properties

Property	Value	Medicinal Chemistry Implication
Molecular Formula	C₁₀H₁₂BrNO₂	Provides a low-molecular-weight starting point for library design.
Molecular Weight	258.11 g/mol	Leaves ~240 Da of "budget" to remain within Lipinski's Rule of 5.
H-Bond Donors	1 (-NH₂)	Critical for interacting with target residues (e.g., PAS of AChE)[2].
H-Bond Acceptors	3 (N, O, O)	Enhances solubility and provides multiple interaction vectors.
Steric Environment	Hindered C4	The C4-amine is sterically shielded by the fused aromatic system and the 5-methoxy group, requiring highly active coupling reagents.

Biological Workflow Integration

The following diagram illustrates the strategic deployment of this scaffold in a parallel synthesis workflow, moving from the core building block to biological screening.

Workflow for hit-to-lead optimization using the 7-bromo-5-methoxychroman-4-amine scaffold.

Application 1: Late-Stage Functionalization via Cross-Coupling

The 7-bromo position is ideal for extending the molecule to probe deep hydrophobic pockets, a strategy successfully used in the design of spirocyclic chromane derivatives[3]. However, the presence of an unprotected primary amine can lead to competing Buchwald-Hartwig amination or catalyst poisoning.

Table 2: Optimization of Chemoselective Suzuki-Miyaura Coupling

Entry	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	45	Significant protodeboronation and sluggish oxidative addition.
2	Pd(OAc)₂, SPhos	K₃PO₄	Toluene/H₂O	100	62	Steric bulk of SPhos improved yield, but trace amination occurred.
3	Pd(dppf)Cl₂	Na₂CO₃	Dioxane/H₂O	90	88	Optimal biphasic system; amine coordination fully suppressed.
4	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O	90	71	Stronger base led to partial degradation of the chroman scaffold.

Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling

This protocol utilizes a biphasic system to keep the unprotected amine sequestered from the active palladium species, ensuring exclusive C-C bond formation.

• Reagent Charging: To an oven-dried Schlenk flask, add 7-Bromo-5-methoxychroman-4-amine (1.0 eq), the desired arylboronic acid (1.2 eq), and Pd(dppf)Cl₂ (0.05 eq).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and 2M aqueous Na₂CO₃ (3:1 v/v).

  • Causality: The biphasic nature of Dioxane/H₂O combined with the moderate base (Na₂CO₃) prevents the deprotonation of the primary amine to a highly nucleophilic state, thereby avoiding competitive C-N coupling.

• Deoxygenation: Purge the biphasic mixture with N₂ for 10 minutes.

  • Causality: Complete removal of oxygen is critical to prevent the homocoupling of the boronic acid and the premature oxidation of the Pd(0) active species.

• Reaction: Heat the mixture at 90 °C for 12 hours under vigorous stirring.

• Self-Validating Workup: Cool to room temperature, dilute with EtOAc, and filter the entire mixture through a tightly packed pad of Celite.

  • Validation Checkpoint: The Celite pad will trap precipitated palladium black. A colorless or pale-yellow filtrate confirms the successful removal of heavy metals, which is a mandatory self-validating step to prevent false positives in downstream biological assays (e.g., AChE inhibition assays)[2].

• Isolation: Separate the organic layer, dry over MgSO₄, concentrate in vacuo, and purify via reverse-phase HPLC.

Application 2: Amine Derivatization for Target Binding

The 4-amine position is the primary vector for attaching pharmacophores. In the development of IAP antagonists, the chroman-4-amine moiety is coupled to complex proline mimetics[4]. Because the C4 position is sterically hindered by the adjacent aromatic ring and the 5-methoxy group, standard coupling reagents (like EDC/HOBt) often result in poor yields and epimerization.

Protocol B: Sterically Hindered Amide Bond Formation

This protocol utilizes HATU to overcome the steric hindrance of the 4-position.

• Pre-activation: In a dry round-bottom flask, dissolve the target carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and stir for 15 minutes at room temperature.

  • Causality: DIPEA is strictly chosen over Triethylamine (TEA). Its increased steric bulk prevents it from acting as a competing nucleophile, while its higher pKa ensures rapid formation of the highly reactive O-At ester intermediate.

• Amine Addition: Add 7-Bromo-5-methoxychroman-4-amine (1.0 eq) in one portion.

• Monitoring (Self-Validating Step): Stir for 4–6 hours at room temperature. Monitor the reaction via TLC, visualizing with a Ninhydrin stain.

  • Validation Checkpoint: The primary amine of the starting material will stain a vivid purple. The complete disappearance of this purple spot upon heating the TLC plate serves as an immediate, self-validating visual confirmation that the sterically hindered amine has been fully consumed.

• Quench & Wash: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc. Wash the organic layer extensively with 5% aqueous LiCl (3 × 20 mL).

  • Causality: DMF is highly miscible with EtOAc. Washing with 5% LiCl alters the partition coefficient, effectively stripping all residual DMF into the aqueous phase and preventing NMR signal overlap during final characterization.

• Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Sources

• 1. CAS:1337696-75-97-Bromo-5-methoxychroman-4-amine-毕得医药 [bidepharm.com]
• 2. dspace.uevora.pt [dspace.uevora.pt]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

optimizing HPLC conditions for 7-Bromo-5-methoxychroman-4-amine purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing chromatographic challenges with halogenated, amine-containing scaffolds.

7-Bromo-5-methoxychroman-4-amine (CAS: 1337696-75-9) is a highly valuable chiral building block, often utilized in the synthesis of complex pharmaceutical agents such as 5-HT receptor ligands. However, its structural features—a basic primary amine coupled with an electron-rich, brominated methoxychroman system—make it notoriously difficult to purify via High-Performance Liquid Chromatography (HPLC). Without precise control over the chromatographic environment, researchers routinely encounter severe peak tailing, retention time shifts, and poor preparative recovery.

This guide provides a causality-driven approach to method development, troubleshooting, and preparative scale-up, ensuring that every protocol you execute is a self-validating system.

Part 1: Diagnostic Troubleshooting (FAQs)

Q1: Why does 7-Bromo-5-methoxychroman-4-amine exhibit severe peak tailing on my standard C18 column, and how do I determine the root cause? Causality & Solution: Peak tailing in HPLC is broadly categorized into two root causes: physical system defects and chemical interactions[1]. For 7-Bromo-5-methoxychroman-4-amine, the primary amine group is protonated at a neutral pH. Standard silica-based C18 columns contain residual acidic silanol groups. The electrostatic attraction between the positively charged amine and the negatively charged, ionized silanols causes the analyte to "stick" to the stationary phase and release slowly, creating a severe tailing profile[2][3]. Self-Validating Test: Inject a neutral marker (e.g., toluene or uracil). Neutral compounds cannot participate in acid-base interactions. If the neutral peak is symmetrical but your chroman-4-amine tails, the issue is definitively chemical (silanol interaction)[1]. If both peaks tail, you have a physical void in your column or excessive dead volume in your tubing[4].

Q2: How should I optimize my mobile phase to suppress these secondary interactions? Causality & Solution: You must avoid operating the mobile phase near the amine's pKa (typically ~8.5–9.5 for chroman-4-amines) to prevent partial ionization, which leads to split or broad peaks[3]. You have two distinct strategies:

• Low pH Strategy (pH ≤ 3.0): Using 0.1% Trifluoroacetic acid (TFA) fully protonates the amine but, more importantly, suppresses the ionization of the residual silanols on the stationary phase, neutralizing their negative charge and preventing ionic interactions[2].

• High pH Strategy (pH ≥ 10.5): Using Ammonium Bicarbonate deprotonates the primary amine, rendering it neutral. It is then retained via pure hydrophobic interactions, resulting in excellent peak shape (requires a high-pH stable hybrid column).

Q3: I am seeing fronting or split peaks when scaling up to preparative HPLC. What is failing? Causality & Solution: This is a classic symptom of injection solvent mismatch or column overload[4]. If you dissolve your crude 7-Bromo-5-methoxychroman-4-amine in 100% methanol or DMSO to maximize solubility, but your initial mobile phase is 90% aqueous, the strong injection solvent acts as a localized mobile phase. It drags a portion of the analyte down the column before it can partition into the stationary phase, causing the peak to split or front[4]. Fix: Always dissolve your preparative sample in a solvent composition identical to the initial mobile phase.

Part 2: Data Presentation & Mobile Phase Selection

To optimize the purification of 7-Bromo-5-methoxychroman-4-amine, select a strategy based on your available stationary phase and downstream application requirements.

Parameter	Low pH Strategy (Protonated Amine)	High pH Strategy (Neutral Amine)
Mobile Phase A	0.1% TFA in Water (pH ~2.0)	10 mM Ammonium Bicarbonate (pH ~10.5)
Mobile Phase B	Acetonitrile (with 0.1% TFA)	Acetonitrile or Methanol
Stationary Phase	End-capped C18 or Polar-Embedded[3]	High-pH stable Hybrid C18
Analyte State	Cationic (Protonated)	Neutral (Deprotonated)
Primary Retention	Ion-pairing & Hydrophobic	Pure Hydrophobic
Prep-HPLC Advantage	Highly volatile additives; easy to lyophilize	Significantly higher mass loading capacity

Part 3: Experimental Methodologies

Protocol 1: Analytical Method Development & System Suitability

This protocol establishes a baseline to ensure the system is chemically inert to the amine before scaling up.

• System Preparation: Purge HPLC lines with fresh mobile phase. Ensure baseline stability at 254 nm and 280 nm (optimal for the methoxychroman ring).

• Neutral Marker Test (Self-Validation): Inject 5 µL of a 0.1 mg/mL toluene solution. Calculate the asymmetry factor ( As​ ). If As​>1.2 , troubleshoot system plumbing and replace the column frit[1][4].

• Sample Injection: Inject 5 µL of 7-Bromo-5-methoxychroman-4-amine (1 mg/mL dissolved strictly in the initial mobile phase).

• Gradient Elution: Run a linear gradient from 5% to 95% Organic over 15 minutes at 1.0 mL/min.

• Data Analysis: Evaluate peak shape. If tailing persists ( As​>1.5 ), increase the buffer concentration to 20–50 mM to ensure localized pH stability at the column surface[3].

Protocol 2: Preparative HPLC Scale-Up & Recovery

This protocol ensures high-yield recovery without compromising the integrity of the brominated scaffold.

• Sample Dissolution: Dissolve the crude amine in the initial mobile phase composition (e.g., 10% ACN / 90% Aqueous). Filter through a 0.45 µm PTFE syringe filter.

• Loading Study: Perform a step-wise volume overload study (e.g., 50 µL, 100 µL, 250 µL) on the analytical scale to determine the saturation point before scaling linearly to the preparative column.

• Fraction Collection: Trigger collection via UV threshold (254 nm). Critical Step: Collect into tubes pre-spiked with a small volume of neutralizing buffer if using acidic modifiers, preventing acid-catalyzed degradation of the methoxy ether during dry-down.

• Fraction Validation (Self-Validation): Re-inject 2 µL of each collected fraction onto the analytical HPLC. Only pool fractions demonstrating >98% Area Under Curve (AUC) purity.

• Recovery: Remove the organic solvent via rotary evaporation at <40°C (to protect the halogenated ring), then lyophilize the remaining aqueous phase to yield the pure amine salt.

Part 4: Logical Workflows & Visualizations

Diagnostic workflow for resolving HPLC peak tailing in primary amines.

Preparative HPLC scale-up and self-validating recovery pathway.

References

• How to Reduce Peak Tailing in HPLC? - Phenomenex. Available at:[Link]

• HPLC Peak Tailing - Axion Labs. Available at:[Link]

• What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. Available at: [Link]

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes - LCGC International. Available at:[Link]

Sources

• 1. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. chromtech.com [chromtech.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing 7-Bromo-5-methoxychroman-4-amine Crystallization

Welcome to the Technical Support Center for chroman-4-amine derivative synthesis. This guide is specifically engineered for researchers and drug development professionals dealing with the isolation and purification of 7-Bromo-5-methoxychroman-4-amine , a critical chiral building block often utilized in the synthesis of SIRT2 inhibitors, plasmepsin inhibitors, and neurodegenerative disease therapeutics[1].

Due to the electron-rich nature of the substituted chroman ring and the reactivity of the primary amine, crystallization workflows are frequently plagued by byproduct co-precipitation. This guide provides mechanistic troubleshooting, quantitative impurity profiling, and self-validating protocols to ensure high-yield, high-purity crystallization.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: My crystallized 7-bromo-5-methoxychroman-4-amine shifts from an off-white powder to a dark brown solid over time. What is the mechanism of this degradation, and how can I prevent it? A: This is a classic oxidative degradation pathway. Aromatic amines and chroman-4-amine derivatives are highly susceptible to oxidation[2]. The electron-donating 5-methoxy group increases the electron density on the aromatic ring, making the system even more prone to forming azo, azoxy, or polymeric species upon exposure to oxygen and light.

• Causality: Oxygen acts as a radical initiator, abstracting hydrogen from the amine to form a nitrogen-centered radical, which rapidly polymerizes.

• Solution: Crystallization must be performed using degassed solvents. Ensure the final drying step is conducted under a strict vacuum with a nitrogen or argon bleed. Store the final product in amber-colored, argon-purged vials at -20°C[2].

Q2: LC-MS analysis of my crude crystals shows a significant mass peak corresponding to a secondary amine dimer. How do I suppress this? A: Dimerization is a prevalent byproduct of the reductive amination of 7-bromo-5-methoxychroman-4-one[1].

• Causality: As the primary amine (target product) forms, it competes with the ammonia source (e.g., ammonium acetate) to attack the unreacted ketone. This forms a secondary imine intermediate that is subsequently reduced into a lipophilic secondary amine dimer.

• Solution: Kinetically favor primary amine formation by using a massive excess of the amine donor (typically 10-15 equivalents of NH₄OAc). Maintain the reaction pH strictly between 5.0 and 6.0; higher pH values accelerate the nucleophilic attack of the newly formed primary amine on the ketone[2]. During crystallization, wash the filter cake with cold, non-polar solvents (e.g., heptane or MTBE), which selectively solubilize the lipophilic dimer while leaving the polar primary amine intact.

Q3: When performing chiral resolution via diastereomeric salt formation, the enantiomeric excess (ee) of my product plateaus at 85%. Why? A: The unwanted enantiomer is co-precipitating[3].

• Causality: Chiral resolution relies on the differential solubility of diastereomeric salts (e.g., using dibenzoyl-L-tartaric acid). If the cooling rate is too rapid, the solution reaches a state of high supersaturation, causing both the (R,R) and (S,R) salts to crash out kinetically rather than separating thermodynamically.

• Solution: Implement a strict, thermodynamically controlled cooling ramp (e.g., 0.1°C/min). Introduce high-purity seeds of the desired diastereomeric salt exactly at the metastable zone boundary to force selective nucleation[3].

Part 2: Quantitative Byproduct Profiling

To effectively monitor your crystallization mother liquor, use the following analytical profile. Note: Relative Retention Times (RRT) are based on a standard reverse-phase C18 HPLC method (Water/MeCN with 0.1% TFA).

Impurity Type	Structural Characteristic	Primary Cause	Mitigation Strategy	RRT
Target Product	7-Bromo-5-methoxychroman-4-amine	N/A	N/A	1.00
Unreacted Ketone	7-Bromo-5-methoxychroman-4-one	Incomplete reduction	Increase reaction time; verify NaBH₃CN activity.	1.45
Alcohol Byproduct	7-Bromo-5-methoxychroman-4-ol	Direct ketone reduction	Optimize pH to 5-6 to ensure imine formation precedes reduction.	1.30
Dimer	Bis(7-bromo-5-methoxychroman-4-yl)amine	Over-alkylation	Use >10 eq. NH₄OAc; wash crystals with cold MTBE.	1.85
Oxidation Polymers	Azo/Azoxy species	Air/Light exposure	Degas solvents; dry under vacuum/N₂; store in amber vials.	Broad (0.5-0.8)

Part 3: Self-Validating Crystallization Protocol

This protocol details the free-base crystallization of 7-Bromo-5-methoxychroman-4-amine designed to reject dimer and alcohol byproducts. It is engineered as a self-validating system —meaning built-in In-Process Controls (IPCs) verify the success of each step before proceeding.

Step 1: Solvent Preparation and Degassing

• Action: Prepare a solvent mixture of Isopropyl Acetate (IPAc) and Heptane (1:3 v/v). Sparge the mixture with Argon for 30 minutes.

• Causality: IPAc provides sufficient solubility for the monomeric amine at elevated temperatures, while Heptane acts as an anti-solvent. Argon sparging eliminates dissolved oxygen, preventing the formation of brown oxidation byproducts[2].

Step 2: Dissolution and Clarification

• Action: Suspend the crude 7-bromo-5-methoxychroman-4-amine in the degassed solvent mixture (10 volumes) and heat to 70°C under an Argon blanket until complete dissolution occurs.

• IPC Check: Visually inspect the solution. If a dark brown tint persists, pass the hot solution through a pre-heated pad of Celite and activated carbon (Darco G-60) to adsorb polymeric oxidation impurities.

Step 3: Controlled Nucleation

• Action: Cool the clarified solution linearly from 70°C to 55°C at a rate of 0.2°C/min. At 55°C, add 1% w/w of pure 7-bromo-5-methoxychroman-4-amine seed crystals. Hold the temperature at 55°C for 2 hours.

• Causality: Holding the temperature allows the seed crystals to relieve supersaturation slowly. This thermodynamic control prevents the lipophilic dimer and unreacted ketone from becoming trapped within the crystal lattice.

• IPC Check: Sample the mother liquor. The concentration of the target amine should drop by at least 40% before further cooling. If not, extend the hold time.

Step 4: Isolation and Anti-Solvent Wash

• Action: Cool the slurry to 5°C at 0.1°C/min. Filter the crystals under a nitrogen atmosphere. Wash the filter cake twice with 2 volumes of cold, degassed Heptane.

• Causality: Heptane selectively washes away the highly lipophilic secondary amine dimer and unreacted ketone without dissolving the polar primary amine product.

• Action: Dry the crystals in a vacuum oven at 40°C with a slight nitrogen bleed for 12 hours.

Part 4: Reaction & Byproduct Pathway Visualization

The following diagram maps the reductive amination pathway, illustrating exactly where critical byproducts diverge from the target synthesis.

Caption: Reaction pathway of 7-Bromo-5-methoxychroman-4-amine highlighting byproduct divergence.

References

• University of Évora / ResearchGate. "Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease." ResearchGate Publications. Available at: [Link]

Sources

• 1. dspace.uevora.pt [dspace.uevora.pt]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. evitachem.com [evitachem.com]

stability issues of 7-Bromo-5-methoxychroman-4-amine in cell culture media

Technical Support Center: 7-Bromo-5-methoxychroman-4-amine

A Guide to Understanding and Mitigating Stability Issues in Cell Culture Media

Welcome to the technical support center for 7-Bromo-5-methoxychroman-4-amine. This guide is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered when working with this compound in in vitro cell culture systems. As a Senior Application Scientist, my goal is to provide not only troubleshooting steps but also the underlying rationale to empower you to make informed decisions in your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues reported by users.

Q1: I'm observing a progressive loss of my compound's biological activity over the course of my 48-hour experiment. What is the likely cause?

A1: A time-dependent loss of activity is a classic indicator of compound instability in the experimental environment. The aqueous, near-physiological pH (7.2-7.4) and temperature (37°C) of cell culture media can promote the degradation of sensitive molecules.[1] For 7-Bromo-5-methoxychroman-4-amine, this could be due to several factors including hydrolysis, oxidation of the amine group, or interactions with media components.[2][3] It is also possible that the compound is being actively metabolized by the cells into less active forms.[2]

Q2: My experimental results show high variability between replicates and between experiments performed on different days. Why is this happening?

A2: High variability often points to inconsistent compound concentration or handling.[1] Key causes include:

• Incomplete Solubilization: If the compound is not fully dissolved in the stock solution or when diluted into the media, the actual concentration will vary between wells or plates.[1]

• Stock Solution Degradation: Repeated freeze-thaw cycles of DMSO stock solutions can introduce moisture, leading to precipitation or degradation. It is best practice to store stock solutions in small, single-use aliquots at -20°C or -80°C.[4]

• Adsorption to Plastics: Hydrophobic compounds can adsorb to the surface of standard tissue culture plates and tubes, reducing the effective concentration available to the cells.[1]

Q3: After adding my compound to the cell culture medium, I noticed the formation of a fine precipitate. What should I do?

A3: Precipitate formation indicates that the compound's solubility limit has been exceeded in the aqueous environment of the cell culture medium.[1][4] This is a common issue when diluting a concentrated organic stock solution (like DMSO) into an aqueous buffer.

• Actionable Steps: First, perform a solubility test to determine the maximum concentration of your compound that remains soluble in your specific cell culture medium.[1] If your desired experimental concentration is above this limit, you may need to explore alternative formulation strategies. It is also crucial to ensure your DMSO stock is completely dissolved; gentle warming (to 37°C) or sonication can help, but avoid excessive heat.[4]

Section 2: Understanding the Instability of 7-Bromo-5-methoxychroman-4-amine

The chemical structure of 7-Bromo-5-methoxychroman-4-amine contains several functional groups that may be susceptible to degradation under typical cell culture conditions. Understanding these potential liabilities is the first step toward mitigating them.

• Primary Amine Group: Primary amines are nucleophilic and can be prone to oxidation.[5] They are also known to react with other components in cell culture media, such as pyridoxal (a form of vitamin B6) and reducing sugars (like glucose), to form Schiff bases or other adducts, rendering the parent compound inactive.[6][7]

• Chroman Ring System: While generally stable, ether linkages within the chroman ring could potentially undergo hydrolysis, especially under acidic or basic conditions, although this is less likely at physiological pH. More relevant is the potential for enzymatic degradation by cellular enzymes that can modify aromatic ring systems.[8]

• Haloaromatic System: The bromo-substituted aromatic ring is electron-rich due to the methoxy group. This structure could be a substrate for cellular metabolic enzymes, such as cytochrome P450s, which can hydroxylate the ring, leading to metabolites with different activity and solubility profiles.

Below is a diagram illustrating the potential degradation pathways.

Caption: Potential chemical and biological degradation pathways for 7-Bromo-5-methoxychroman-4-amine in a cell culture environment.

Section 3: Troubleshooting & Experimental Protocols

To definitively determine the stability of your compound, a systematic experimental approach is required.

Protocol 1: Assessing Compound Stability in Cell Culture Media via LC-MS

This protocol provides a robust method to quantify the concentration of 7-Bromo-5-methoxychroman-4-amine over time.[1][4]

Objective: To determine the half-life (t½) of the compound in relevant aqueous solutions.

Materials:

• 7-Bromo-5-methoxychroman-4-amine

• High-purity, anhydrous DMSO[4]

• Phosphate-Buffered Saline (PBS), pH 7.4

• Cell culture medium (e.g., DMEM), with and without 10% Fetal Bovine Serum (FBS)

• Low-protein-binding microcentrifuge tubes or 96-well plates[1]

• Cold acetonitrile (ACN)

• HPLC or LC-MS system

Workflow Diagram:

Caption: Experimental workflow for determining the stability of a small molecule in cell culture media.

Step-by-Step Methodology:

• Prepare Stock Solution: Prepare a 10 mM stock solution of 7-Bromo-5-methoxychroman-4-amine in high-purity, anhydrous DMSO. Ensure the compound is fully dissolved.

• Sample Preparation:

  • In triplicate in low-protein-binding tubes, add PBS, cell culture medium, and cell culture medium with 10% FBS.

  • Spike the compound stock solution into each tube to achieve the final desired experimental concentration (e.g., 10 µM). Mix gently but thoroughly.

• Time Zero (T=0) Sample: Immediately after spiking, transfer an aliquot (e.g., 100 µL) from each tube into a new tube containing an equal volume (100 µL) of cold acetonitrile. This sample represents 100% of the initial compound concentration.[1]

• Incubation: Place the master tubes in a cell culture incubator at 37°C with 5% CO₂.

• Time-Point Collection: At subsequent time points (e.g., 2, 8, 24, and 48 hours), remove aliquots from each master tube and quench them in cold acetonitrile as described in Step 3.

• Protein Precipitation: Once all time points are collected, centrifuge all quenched samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet precipitated proteins and other debris.[1]

• Analysis: Transfer the clear supernatant to HPLC vials and analyze using a validated LC-MS method to determine the concentration of the parent compound.

• Data Analysis: Calculate the percentage of compound remaining at each time point relative to the T=0 sample. Plot the results to visualize the stability profile.

Data Interpretation

Summarize your findings in a table for clear comparison.

Time (Hours)	% Remaining in PBS	% Remaining in Media (serum-free)	% Remaining in Media (+10% FBS)
0	100	100	100
2	98	95	85
8	97	80	60
24	95	55	25
48	92	30	<10

This is hypothetical data for illustrative purposes.

Analysis of Hypothetical Data:

• High stability in PBS: Suggests the compound is inherently stable to simple hydrolysis at physiological pH and temperature.[1]

• Moderate degradation in serum-free media: Points to an interaction with one or more media components (e.g., vitamins, amino acids, salts).[2][6]

• Rapid degradation in serum-containing media: Strongly suggests either enzymatic degradation by enzymes present in the serum or extensive binding to serum proteins like albumin, which removes the compound from the solution.[1]

Section 4: Best Practices for Handling and Storage

Adhering to best practices can prevent many common stability and solubility issues.

Issue	Best Practice	Rationale
Stock Solution Integrity	Prepare a concentrated stock in anhydrous DMSO. Aliquot into single-use, tightly sealed tubes. Store at -20°C or -80°C.	Minimizes freeze-thaw cycles and prevents water absorption, which can cause precipitation and hydrolysis.[4]
Media Preparation	Always add the compound to the media immediately before adding it to the cells. Prepare fresh for each experiment.[2]	Reduces the time the compound is exposed to the complex, potentially destabilizing aqueous environment at 37°C.[2]
Light Exposure	Store stock solutions and handle media containing the compound in the dark or in amber tubes whenever possible.	Many complex organic molecules are light-sensitive and can undergo photodegradation.[2]
Experimental Design	If significant instability is confirmed, consider experimental designs with shorter incubation times or protocols that involve replenishing the compound by changing the media every 24 hours.[9]	Ensures cells are exposed to a more consistent concentration of the active compound throughout the experiment.
Plasticware Selection	For highly hydrophobic compounds, consider using low-protein-binding plates and tubes.[1]	Reduces the loss of compound due to non-specific adsorption to plastic surfaces.

By systematically investigating the stability of 7-Bromo-5-methoxychroman-4-amine and adhering to these best practices, you can significantly improve the reliability and reproducibility of your experimental data.

References

• Technical Support Center: Stability of Small Molecule Inhibitors in Cell Culture Media. Benchchem.
• Technical Support Center: Armillaramide Stability in Cell Culture Media. Benchchem.
• Technical Support Center: Troubleshooting Small Molecule Inhibitor Instability. Benchchem.
• Vitamins in cell culture media: Stability and stabilization str
• Chemical Storage in Research Labs: Safety & Compliance. Apollo Scientific.
• The Dopaminergic Activity of 2-Aminotetralin and its Analogs: A Technical Guide. Benchchem.
• Synthesis of Pharmaceutically Relevant 2-Aminotetralin and 3-Aminochroman Derivatives via Enzymatic Reductive Amin
• Targeted Quantification of Cell Culture Media Components by LC-MS.
• Degradation of aromatic compounds - Reference p
• Degradation studies of amines and alkanolamines during sour gas tre
• Haloacetonitrile stability in cell culture media used in vitro toxicological studies. PubMed.
• Oxidative degradation of aqueous amine solutions of MEA, AMP, MDEA, Pz: A review. ScienceDirect.
• Stability of para-aminobenzoic acid in cell culture media. Thermo Fisher Scientific.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Vitamins in cell culture media: Stability and stabilization strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. KEGG PATHWAY: Degradation of aromatic compounds - Reference pathway [kegg.jp]
• 9. Haloacetonitrile stability in cell culture media used in vitro toxicological studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Reactivity Comparison Guide: 7-Bromo-5-methoxychroman-4-amine vs. 7-Bromo-chroman-4-amine

Structural and Mechanistic Divergence

When designing synthetic routes involving chroman-4-amine scaffolds, the presence of substituents on the aromatic ring fundamentally alters the reactivity profile of both the aliphatic amine and the aryl halide handles. This guide objectively compares 7-bromo-chroman-4-amine (the unsubstituted baseline) with 7-bromo-5-methoxychroman-4-amine (the sterically hindered analog).

The single structural divergence—a methoxy (-OCH₃) group at the C5 position—triggers two distinct chemical consequences:

• Peri-Steric Hindrance at C4: In the bicyclic chroman system, the C5 position is adjacent to the C4a bridgehead carbon. In three-dimensional space, a C5-methoxy group points its van der Waals radius directly into the spatial envelope of the C4 position[1]. This creates a severe peri-interaction that restricts the conformational freedom of the C4 amine and sterically blocks incoming electrophiles during derivatization[2].

• Electronic Modulation at C7: The C5-methoxy group is a strong electron-donating group (EDG) via resonance (+M effect). Although it is meta to the C7 bromide, it significantly increases the overall electron density of the aromatic ring. Electron-rich aryl halides are less electrophilic, which slightly increases the activation energy required for the oxidative addition of Palladium(0) during cross-coupling reactions.

Mechanistic pathways showing how C5-methoxy substitution dictates dual reactivity changes.

Comparative Performance Data

The following table summarizes the quantitative differences in reactivity between the two scaffolds under standardized conditions.

Parameter	7-Bromo-chroman-4-amine	7-Bromo-5-methoxychroman-4-amine	Mechanistic Rationale
N-Acylation Yield (Standard)	>95% (2 hours, RT)	<40% (12 hours, RT)	C5-methoxy blocks the trajectory of the acylium ion/anhydride[1].
N-Acylation Yield (Forced)	>95% (2 hours, RT)	88% (12 hours, 60°C, DMAP)	Nucleophilic catalysis (DMAP) is required to overcome the steric barrier.
Reductive Amination Yield	85% (NaBH₃CN, NH₄OAc)	45-50% (Requires imine reductases)	Difficult imine formation due to steric crowding at the C4 ketone precursor[3].
Suzuki Coupling (Pd(PPh₃)₄)	92% (80°C, 4 hours)	65% (80°C, 12 hours)	Electron-rich ring slows Pd(0) oxidative addition into the C7-Br bond.
Suzuki Coupling (Pd(dppf)Cl₂)	95% (80°C, 2 hours)	90% (100°C, 6 hours)	Bidentate, electron-rich ligands accelerate oxidative addition.

Experimental Methodologies (Self-Validating Protocols)

To ensure high-fidelity results, the experimental workflows must be tailored to the specific steric and electronic demands of the 5-methoxy analog. The protocols below are designed as self-validating systems, incorporating in-process analytical checks.

Protocol A: Chemoselective N-Acylation

Objective: Achieve complete N-acetylation of the C4 amine without forming di-acylated byproducts.

For 7-Bromo-chroman-4-amine (Unsubstituted):

• Reaction Setup: Dissolve 1.0 eq of the amine in anhydrous DCM (0.2 M). Add 1.5 eq of Triethylamine (TEA).

• Reagent Addition: Dropwise add 1.1 eq of Acetic Anhydride (Ac₂O) at 0°C. Warm to Room Temperature (RT).

• Validation (2 hours): TLC (Hexanes:EtOAc 1:1) should show complete consumption of the starting material (ninhydrin positive) to a higher Rf product (UV active, ninhydrin negative). LC-MS will confirm the [M+H]+ shift of +42 Da.

For 7-Bromo-5-methoxychroman-4-amine (Sterically Hindered):

• Reaction Setup: Dissolve 1.0 eq of the amine in anhydrous Toluene (0.2 M) to allow for higher reaction temperatures. Add 2.0 eq of N,N-Diisopropylethylamine (DIPEA).

• Catalysis (Critical Step): Add 0.2 eq of 4-Dimethylaminopyridine (DMAP). Causality: The highly nucleophilic DMAP forms a highly reactive N-acylpyridinium intermediate that is small and electrophilic enough to bypass the C5-methoxy steric shield.

• Reagent Addition: Add 1.5 eq of Ac₂O. Heat the reaction to 60°C.

• Validation (12 hours): Monitor via LC-MS. If unreacted starting material persists, add an additional 0.5 eq of Ac₂O and continue heating. The steric bulk prevents over-acylation (di-acetylation is virtually impossible here).

Protocol B: Suzuki-Miyaura Cross-Coupling at C7

Objective: Couple the C7 bromide with phenylboronic acid.

For 7-Bromo-chroman-4-amine: Standard conditions using Pd(PPh₃)₄ (5 mol%), K₂CO₃ (2.0 eq), and Phenylboronic acid (1.2 eq) in 1,4-Dioxane/H₂O (4:1) at 80°C will achieve >90% conversion in 4 hours.

For 7-Bromo-5-methoxychroman-4-amine:

• Catalyst Selection: Replace Pd(PPh₃)₄ with Pd(dppf)Cl₂ (5 mol%). Causality: The dppf ligand is more electron-rich and has a wider bite angle, which forces the Pd center into a more reactive geometry, overcoming the electronic deactivation caused by the 5-methoxy group's +M effect.

• Reaction Setup: Combine the aryl bromide (1.0 eq), Phenylboronic acid (1.5 eq), and Cs₂CO₃ (3.0 eq) in 1,4-Dioxane/H₂O (4:1).

• Execution: Degas via sparging with N₂ for 15 minutes. Add Pd(dppf)Cl₂ and heat to 100°C.

• Validation (6 hours): LC-MS analysis should show the disappearance of the characteristic bromine isotopic pattern (1:1 ratio of [M] and [M+2]) and the appearance of the coupled product mass.

Experimental workflow branching based on C5-methoxy induced steric and electronic effects.

Conclusion

The substitution of a methoxy group at the C5 position of 7-bromo-chroman-4-amine is not merely a peripheral modification; it fundamentally rewrites the molecule's reactivity logic. Researchers must proactively switch from standard ambient conditions to nucleophilic catalysis (for C4 amine derivatization) and utilize highly active, electron-rich palladium precatalysts (for C7 cross-coupling) to maintain acceptable yields and reaction kinetics.

Sources

• 1. Diastereoselective synthesis of chroman bearing spirobenzofuranone scaffolds via oxa-Michael/1,6-conjugated addition of para -quinone methides with be ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03031D [pubs.rsc.org]
• 2. dspace.uevora.pt [dspace.uevora.pt]
• 3. pubs.rsc.org [pubs.rsc.org]

High-Confidence Stereochemical Validation of 7-Bromo-5-methoxychroman-4-amine: X-Ray Crystallography vs. Chiroptical Methods

Introduction

Chroman-4-amine derivatives are privileged scaffolds in drug discovery, frequently serving as critical pharmacophores for central nervous system (CNS) agents and human bradykinin B1 receptor antagonists[1]. Because the biological efficacy of these molecules is intrinsically dictated by the absolute configuration at the C4 stereocenter, unambiguous stereochemical validation is a strict regulatory and scientific requirement.

For the halogenated derivative 7-Bromo-5-methoxychroman-4-amine , researchers must choose between chiroptical methods—such as Vibrational Circular Dichroism (VCD)—and single-crystal X-ray crystallography. While VCD is highly effective for solution-state analysis[2], X-ray crystallography remains the definitive gold standard. This guide objectively compares these methodologies and provides a field-proven, self-validating crystallographic protocol that leverages the anomalous dispersion of the bromine atom to guarantee absolute stereochemical assignment[3].

Comparative Analysis: Stereochemical Validation Techniques

To select the optimal validation method, one must weigh sample requirements against the statistical confidence of the output. Table 1 summarizes the performance of standard methodologies.

Table 1: Comparative Analysis of Stereochemical Validation Methods

Method	Principle	Sample Requirement	Confidence Level	Key Limitation
X-Ray Crystallography	Anomalous dispersion of heavy atoms (Br)	Single, defect-free crystal	Absolute (Gold Standard)	Requires a crystallizable sample.
Vibrational Circular Dichroism (VCD)	Differential absorption of polarized IR light	Solution state (liquid)	High	Requires computationally expensive DFT conformer modeling[4].
NMR (Mosher's Method)	Chemical shift differences of diastereomers	Solution state	Moderate to High	Requires chemical derivatization; steric hindrance can skew results.
Chiral HPLC	Differential interaction with chiral stationary phase	Solution state	Relative	Only provides relative enantiomeric excess (ee), not absolute 3D structure.

The Mechanistic Advantage of X-Ray Crystallography

The superiority of X-ray crystallography for 7-Bromo-5-methoxychroman-4-amine lies in its atomic composition. The definitive determination of absolute configuration relies on the Bijvoet method, which measures intensity differences in symmetry-related reflections (Friedel pairs) to assign the correct handedness[5].

Lighter atoms (C, H, N, O) exhibit negligible anomalous scattering. However, the presence of the bromine atom (Atomic Number Z=35 ) acts as a built-in heavy-atom beacon[3]. When irradiated with the appropriate X-ray wavelength, bromine breaks Friedel's law ( Ihkl​=Ihˉkˉlˉ​ ), generating a strong anomalous dispersion signal. This allows for the direct, empirical calculation of the Flack parameter ( x ), bypassing the need for theoretical Density Functional Theory (DFT) conformer modeling required by VCD[6].

Experimental Protocol: A Self-Validating Crystallographic Workflow

To achieve an unambiguous assignment, the experimental design must be treated as a self-validating system where physical sample preparation and instrumental parameters are perfectly aligned.

Step 1: Enantiomeric Enrichment & Salt Formation

• Procedure: Resolve the racemic amine using chiral HPLC or diastereomeric salt resolution (e.g., using D-tartaric acid). Convert the enantiopure free amine into a hydrochloride (HCl) salt.

• Causality: Free amines often exist as oils or form disordered, low-melting-point crystals. Converting the amine to an HCl salt significantly increases the lattice energy via strong ionic and hydrogen-bonding networks, promoting the highly ordered, rigid crystal packing essential for high-resolution diffraction.

Step 2: Single Crystal Growth via Vapor Diffusion

• Procedure: Dissolve the enantiopure salt in a minimal volume of a polar solvent (e.g., Methanol). Place the open vial inside a larger sealed chamber containing a non-polar antisolvent (e.g., Diethyl Ether). Allow 3–7 days for diffusion.

• Causality: Vapor diffusion ensures an exceptionally slow and controlled increase in supersaturation. This slow kinetic environment prevents rapid, chaotic nucleation, allowing the molecules to assemble into a macroscopic, defect-free single crystal lattice.

Step 3: Data Collection with Cu K α Radiation

• Procedure: Mount a suitable crystal (approx. 0.2×0.2×0.1 mm) on a diffractometer equipped with a Copper microfocus source.

• Causality: While Molybdenum (Mo K α , λ=0.7107 Å) is standard for routine structural verification, Copper radiation (Cu K α , λ=1.5418 Å) is mandatory here. The longer wavelength of Cu K α dramatically amplifies the anomalous scattering cross-section of the bromine atom, maximizing the measurable intensity differences between Bijvoet pairs[6].

Step 4: Structure Solution and Refinement

• Procedure: Solve the structure using direct methods and refine against F2 in a non-centrosymmetric space group (e.g., P21​21​21​ ).

• Causality: Absolute configuration can only be determined in non-centrosymmetric space groups. The refinement software will calculate the Flack parameter ( x ). The system self-validates: if x≈0 with a standard uncertainty u(x)<0.1 , the modeled enantiomer is conclusively correct and matches the physical crystal[5].

Workflow Visualization

Workflow for X-ray crystallographic validation of absolute configuration.

Quantitative Data Presentation

A successful crystallographic experiment yields specific statistical metrics that serve as proof of validity. Table 2 outlines the target experimental data profile for validating (R)-7-Bromo-5-methoxychroman-4-amine.

Table 2: Self-Validating Crystallographic Metrics for (R)-7-Bromo-5-methoxychroman-4-amine

Metric	Target Value	Validation Causality
Space Group	P21​21​21​ (Orthorhombic)	Must be non-centrosymmetric to exhibit chirality in the solid state.
Radiation Source	Cu K α ( λ=1.5418 Å)	Maximizes the anomalous scattering cross-section of the Bromine atom.
Final R1​ Index	<0.05	Confirms the atomic model accurately represents the electron density map.
Goodness-of-Fit (S)	≈1.0	Ensures the structural model is neither over- nor under-parameterized.
Bijvoet Pair Coverage	>80%	Ensures sufficient Friedel pairs are measured to calculate dispersion differences.
Flack Parameter ( x )	x≈0	Proves the modeled enantiomer matches the physical crystal.
Standard Uncertainty u(x)	<0.1	Statistically validates the Flack parameter, confirming high enantiopurity.

References

• Title: Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts Source: ResearchGate URL: [Link]

• Title: Absolute configuration Source: Grokipedia URL: [Link]

• Title: Synthesis, Chiral Resolution, and Absolute Configuration of Dissymmetric 4,15-Difunctionalized [2.2]Paracyclophanes Source: ACS Publications URL: [Link]

• Title: Interpreting vibrational circular dichroism spectra: the Cai•factor for absolute configuration with confidence Source: PMC URL: [Link]

• Title: Comparative Study of the Vibrational Optical Activity Techniques in Structure Elucidation: The Case of Galantamine Source: PMC URL: [Link]

• Title: The use of X-ray Crystallography to Determine Absolute Configuration Source: CSIC / Elsevier URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Interpreting vibrational circular dichroism spectra: the Cai•factor for absolute configuration with confidence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Comparative Study of the Vibrational Optical Activity Techniques in Structure Elucidation: The Case of Galantamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Absolute configuration — Grokipedia [grokipedia.com]
• 6. lafactoria.lec.csic.es [lafactoria.lec.csic.es]

reference standards for 7-Bromo-5-methoxychroman-4-amine analytical validation

The Definitive Guide to Reference Standards for 7-Bromo-5-methoxychroman-4-amine Analytical Validation

As a Senior Application Scientist, I frequently encounter analytical discrepancies in pharmaceutical development that trace back to a single, foundational error: the misuse of reference standards. When validating analytical methods for complex pharmaceutical intermediates like 7-Bromo-5-methoxychroman-4-amine (CAS: 1337696-75-9) , the quality of your reference material dictates the integrity of your entire data package.

This molecule features a chiral center at the C4 position, a methoxy group at C5, and a reactive bromine at C7. This structural complexity necessitates rigorous analytical validation for assay, related substances, and enantiomeric purity. In this guide, we will objectively compare the performance of different reference standard tiers and provide a field-proven, self-validating protocol aligned with the latest [1].

The Causality of Choice: Why Standard Tier Matters

Many laboratories default to using in-house synthesized batches, relying on area normalization (e.g., "99.5% by HPLC-UV") to assign purity. This is a critical mechanistic flaw. UV area normalization is blind to UV-transparent impurities, residual solvents, and inorganic salts.

If you use a reagent-grade standard with an uncharacterized 2% water content, your accuracy studies will systematically under-recover by 2%, leading to false out-of-specification (OOS) investigations. The [2] emphasizes that reference materials must be highly characterized to ensure traceability and mass balance. Using a Certified Reference Material (CRM) characterized by quantitative NMR (qNMR) provides a true mass balance, anchoring your entire validation study in empirical reality.

Table 1: Comparative Analysis of Reference Standard Tiers

Feature / Metric	Certified Reference Material (CRM)	In-House Synthesized Standard	Commercial Reagent Grade
Purity Characterization	Absolute (qNMR, Mass Balance)	Relative (HPLC Area Normalization)	Relative (Basic LC/GC)
Traceability	ISO 17034 / NIST Traceable	None (Internal documentation only)	None
Chiral Purity (ee%)	Certified >99.5% ee	Variable (Requires separate validation)	Often unspecified
Water/Solvent Content	Quantified (KF / TGA / GC-HS)	Often assumed or ignored	Uncharacterized
Best Used For	Quantitative Assay & Release	Early-stage R&D, Route Scouting	Qualitative Identification
Regulatory Risk	Low (Defensible in audits)	High (Prone to mass balance errors)	Critical (Unacceptable for GMP)

Analytical Validation Workflow Logic

The recent 2024 updates to the[1] emphasize a lifecycle and risk-based approach to method validation. The workflow below illustrates the logical progression of validating an assay for 7-Bromo-5-methoxychroman-4-amine, ensuring each step logically validates the prerequisite for the next.

Analytical validation workflow for 7-Bromo-5-methoxychroman-4-amine aligned with ICH Q2(R2).

Self-Validating Experimental Protocol: HPLC-UV/MS Assay Validation

To ensure trustworthiness, every protocol must be a self-validating system. We utilize an orthogonal LC-MS approach because the primary degradation product—the des-bromo impurity—often co-elutes with the target analyte on standard C18 stationary phases. The isotopic signature of bromine ( 79 Br and 81 Br in a ~1:1 ratio) provides a unique mass spectrometric fingerprint (m/z 258/260) that guarantees specificity.

Step-by-Step Methodology

Step 1: Standard Preparation (The Anchor)

• Action: Weigh exactly 10.0 mg of 7-Bromo-5-methoxychroman-4-amine CRM into a 100 mL volumetric flask. Dissolve in a 50:50 Acetonitrile:Water diluent to yield a 100 µg/mL stock.

• Causality: Using a CRM ensures the exact mass fraction is known, anchoring the linearity curve and preventing systemic bias in accuracy calculations.

Step 2: System Suitability Testing (SST)

• Action: Inject a resolution solution containing the target analyte and the des-bromo impurity (5-methoxychroman-4-amine).

• Self-Validating Check: The system is only valid if the resolution ( Rs​ ) between the two peaks is ≥2.0 , and the tailing factor for the target is ≤1.5 . If these parameters fail, halt the sequence; the column chemistry or mobile phase pH is compromised.

Step 3: Specificity via Orthogonal Detection

• Action: Inject the standard under LC-MS conditions.

• Causality: Confirm the presence of the 1:1 isotopic doublet at m/z 258.0 and 260.0 [M+H]+. This proves the detector is selectively measuring the brominated target and not a co-eluting organic artifact.

Step 4: Linearity & Range

• Action: Prepare five concentration levels (50%, 75%, 100%, 125%, 150% of the nominal 100 µg/mL). Plot UV response vs. concentration.

• Criteria: The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept should be ≤2.0% of the target response.

Step 5: Accuracy (Spiking Study)

• Action: Spike known amounts of the CRM into a synthetic sample matrix at 80%, 100%, and 120% levels in triplicate. Calculate the percentage recovery.

• Criteria: Mean recovery must fall between 98.0% and 102.0%.

Impurity Profiling Logic

Understanding the mechanistic degradation pathways of 7-Bromo-5-methoxychroman-4-amine is essential for selecting appropriate reference standards for related substances testing.

Mechanistic pathways for the generation of critical impurities from 7-Bromo-5-methoxychroman-4-amine.

When validating impurity methods, you must procure specific reference standards for Impurity A, B, and C. For instance, validating the chiral purity requires the opposite enantiomer standard to prove that the chiral stationary phase can resolve the (R) and (S) configurations at the C4 amine position.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Quality Guidelines, Adopted Nov 2023, Effective Jun 2024. Available at: [Link]

• United States Pharmacopeia (USP). "USP General Chapter <11> Reference Standards." Pharmacopeial Forum, Draft Published May 2024. Available at:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. USP: <11> Reference Standards - Draft published for Comment - Analytical Quality Control Group [analytical.gmp-compliance.org]

Safety & Regulatory Compliance

7-Bromo-5-methoxychroman-4-amine proper disposal procedures

As a Senior Application Scientist, I frequently consult with researchers and drug development professionals on the safe handling and lifecycle management of specialized synthetic intermediates. 7-Bromo-5-methoxychroman-4-amine (CAS: 1337696-75-9) is a highly valuable building block in medicinal chemistry, featuring a chroman core, a primary amine, a methoxy group, and a critical bromine substituent.

While its structural complexity enables advanced drug design, it also dictates strict operational and disposal protocols. Improper disposal of halogenated aromatic amines poses severe environmental risks, including persistence, bioaccumulation, and the potential generation of highly toxic byproducts during incineration. This guide provides a self-validating, step-by-step operational plan for the proper disposal of this compound.

To build a robust laboratory safety system, personnel must understand why specific rules apply to this compound:

• The Bromine Atom (Halogenated Waste): The presence of the carbon-bromine bond legally classifies this compound—and any solvent it is dissolved in—as "Halogenated Waste" under EPA guidelines[1]. Halogenated wastes must be strictly segregated from non-halogenated streams. Their disposal requires specialized high-temperature rotary kiln incineration (typically >1000°C) equipped with caustic scrubbing. This extreme heat and scrubbing process is necessary to neutralize hydrogen bromide (HBr) gas and prevent the synthesis of highly toxic polybrominated dibenzo-p-dioxins and dibenzofurans (PBDDs/PBDFs)[2].

• The Primary Amine (Corrosivity & Aquatic Toxicity): Amines are basic and can be corrosive to skin and mucous membranes. In aquatic environments, aromatic and heterocyclic amines exhibit notable toxicity. Consequently, aqueous waste streams containing this compound must never be discharged into municipal wastewater systems or down the sink.

Quantitative Data & Waste Classification

The following table summarizes the critical regulatory and operational parameters for managing 7-Bromo-5-methoxychroman-4-amine waste streams.

Parameter	Specification / Classification	Operational Implication
Chemical Name	7-Bromo-5-methoxychroman-4-amine	Must be written in full on all waste labels[3].
Waste Category	Halogenated Organic Waste	Must NOT be commingled with non-halogenated solvents[4].
EPA RCRA Status	Regulated Solid/Liquid Waste	Requires disposal via a licensed TSDF.
Incineration Requirement	High-Temp (>1000°C) + Scrubber	Prevents dioxin/furan formation during destruction[2].
SAA Volume Limit	55 Gallons (Total Hazardous)	Must transfer to main storage within 3 days of reaching limit[5].

Step-by-Step Disposal Methodology

The following protocol ensures compliance with EPA Resource Conservation and Recovery Act (RCRA) standards and minimizes disposal costs.

Phase 1: Point-of-Generation Segregation

• Determine the Physical State: Identify whether the waste is a solid (e.g., contaminated weighing paper, pure spent powder) or a liquid solution (e.g., reaction mother liquor, HPLC effluent).

• Select the Receptacle:

  • Solid Waste: Place in a puncture-resistant, sealable high-density polyethylene (HDPE) container.

  • Liquid Waste: Use a chemically compatible, sealable container (e.g., 4-liter white poly bottle or glass carboy). Crucial Step: Verify that the container is exclusively designated for Halogenated Solvents[4]. Commingling with non-halogenated waste exponentially increases disposal costs and creates regulatory compliance violations.

• Volume Control: Never fill liquid waste containers beyond 80% capacity to allow for thermal expansion and safe transport.

Phase 2: Labeling and Satellite Accumulation Area (SAA) Management

• Immediate Labeling: Apply a Hazardous Waste tag the exact moment the first drop or grain of waste enters the container[3].

• Explicit Identification: Write the full chemical name ("7-Bromo-5-methoxychroman-4-amine") and the exact solvent composition (e.g., "Dichloromethane 90%, Methanol 9%, 7-Bromo-5-methoxychroman-4-amine 1%"). Do not use abbreviations, formulas, or generic terms like "Organic Waste"[3].

• Hazard Pictograms: Check the "Toxic" and "Environmental Hazard" boxes on the waste tag based on the compound's SDS profile.

• SAA Storage: Store the container in a designated SAA with secondary containment (e.g., a chemically resistant spill tray) to capture potential leaks. Ensure the SAA does not exceed the 55-gallon accumulation limit[5].

Phase 3: Final Transfer and TSDF Handoff

• Closure: Keep the container tightly closed at all times unless actively adding waste. Funnels must not be left in open containers[3].

• Request Pickup: Once the container reaches 75-80% capacity, submit a waste collection request to your Environmental Health and Safety (EHS) department.

• Manifesting: Ensure the waste profile specifies the presence of a brominated aromatic amine so the Treatment, Storage, and Disposal Facility (TSDF) routes it to a rotary kiln incinerator equipped with caustic scrubbers[2].

Emergency Decontamination & Spill Response Protocol

In the event of an accidental spill of 7-Bromo-5-methoxychroman-4-amine, execute the following steps immediately:

• Evacuate and Assess: Clear personnel from the immediate area. Don appropriate PPE (nitrile gloves, safety goggles, lab coat, and an N95/P100 respirator if solid dust is aerosolized).

• Containment:

  • For Solutions: Surround the spill with inert absorbent pads or vermiculite. Do not use combustible materials like paper towels for large spills of halogenated solvents[4].

  • For Solids: Gently cover the powder with damp absorbent paper (using water or a compatible non-reactive solvent) to prevent dust generation.

• Collection: Carefully sweep or scoop the absorbed material using non-sparking tools.

• Disposal of Spill Debris: Place all contaminated pads, PPE, and cleanup materials into a heavy-duty hazardous waste bag. Seal, label as "Halogenated Spill Debris containing 7-Bromo-5-methoxychroman-4-amine," and process through EHS[4].

Operational Workflow Visualization

Fig 1: End-to-end disposal workflow for 7-Bromo-5-methoxychroman-4-amine waste streams.

References

• Source: epa.
• Source: odu.
• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.
• Source: temple.
• Source: cornell.

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. odu.edu [odu.edu]